Cas no 2514952-92-0 (1H-Pyrazole, 5-bromo-4-methyl-3-nitro-)

• Product Name: 1H-Pyrazole, 5-bromo-4-methyl-3-nitro-
• CAS No: 2514952-92-0
• MF: C₄H₄BrN₃O₂
• MW: 205.997459411621
• CID: 5184935
• Update Time: 2026-03-05

1H-Pyrazole, 5-bromo-4-methyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-bromo-4-methyl-3-nitro-

• Inchi： 1S/C4H4BrN3O2/c1-2-3(5)6-7-4(2)8(9)10/h1H3,(H,6,7)
• InChI Key： BDKHIUDBMMPVPL-UHFFFAOYSA-N
• SMILES： N1C(Br)=C(C)C([N+]([O-])=O)=N1

Additional information on 1H-Pyrazole, 5-bromo-4-methyl-3-nitro-

Recent Advances in the Study of 1H-Pyrazole, 5-bromo-4-methyl-3-nitro- (CAS: 2514952-92-0)

The compound 1H-Pyrazole, 5-bromo-4-methyl-3-nitro- (CAS: 2514952-92-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 1H-Pyrazole, 5-bromo-4-methyl-3-nitro-, which make it a promising scaffold for the design of novel bioactive molecules. The presence of bromo and nitro substituents at the 5 and 3 positions, respectively, enhances its reactivity and interaction with biological targets. Researchers have explored its utility as a building block in the synthesis of more complex heterocyclic compounds, which are often pivotal in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists investigated the antimicrobial properties of derivatives synthesized from 1H-Pyrazole, 5-bromo-4-methyl-3-nitro-. The results demonstrated significant activity against a range of Gram-positive and Gram-negative bacteria, with minimal inhibitory concentrations (MICs) comparable to existing antibiotics. This suggests its potential as a lead compound for developing new antimicrobial agents, particularly in the face of rising antibiotic resistance.

Another area of interest is the compound's role in cancer research. A recent preprint on BioRxiv detailed its inhibitory effects on specific kinase enzymes involved in tumor proliferation. The study utilized molecular docking simulations and in vitro assays to confirm the compound's binding affinity and efficacy in disrupting kinase activity. These findings open new avenues for targeting kinase-driven cancers, though further in vivo studies are warranted to validate these results.

The synthesis of 1H-Pyrazole, 5-bromo-4-methyl-3-nitro- has also seen methodological advancements. A 2024 paper in Organic Letters described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This approach not only improves efficiency but also reduces the environmental impact compared to traditional methods, aligning with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic properties are areas requiring further investigation. Preliminary toxicity studies, as reported in a recent Toxicology Reports article, indicate a favorable safety profile at therapeutic doses, but comprehensive preclinical assessments are still needed.

In conclusion, 1H-Pyrazole, 5-bromo-4-methyl-3-nitro- (CAS: 2514952-92-0) represents a versatile and potent scaffold with broad applications in drug discovery. Its antimicrobial and anticancer potentials, coupled with advances in synthetic methodologies, position it as a compound of significant interest for future research. Continued exploration of its mechanistic pathways and therapeutic efficacy will be crucial in translating these findings into clinical applications.